N-(4-fluorophenyl)-4-(hydroxyimino)piperidine-1-carboxamide
Overview
Description
N-(4-fluorophenyl)-4-(hydroxyimino)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C12H14FN3O2 and its molecular weight is 251.26 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Structure-Activity Relationship Studies
- Research has focused on the synthesis and structure-activity relationship of various derivatives of N-(4-fluorophenyl)-4-(hydroxyimino)piperidine-1-carboxamide. For instance, a study demonstrated the synthesis of substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides as potent and selective Met kinase inhibitors. This work highlights the importance of structural modification for enhancing enzyme potency and solubility (Schroeder et al., 2009).
Development of Radiotracers and Imaging Agents
- Certain derivatives of this compound have been used in the development of radiotracers for imaging studies, such as positron emission tomography (PET). For example, the synthesis of N‐(piperidin‐1‐yl)‐5‐(4‐methoxyphenyl)‐1‐(2‐chlorophenyl)‐4‐[18F]fluoro‐1H‐pyrazole‐3‐carboxamide, a potential radiotracer for studying cannabinoid receptors in the brain, illustrates its application in neuroimaging (Katoch-Rouse & Horti, 2003).
Investigation of Neuroreceptors and Psychiatric Disorders
- The compound and its derivatives have been evaluated for their potential in neuroreceptor imaging, particularly in the context of psychiatric disorders. For instance, studies have been conducted on analogs of this compound as PET tracers of serotonin 5-HT(1A) receptors, offering insights into their role in neuropsychiatric disorders (García et al., 2014).
Exploration in Neuroleptic Medications
- Research into the neuroleptic potential of 1-(4-fluorophenyl)-4-(1-piperidinyl)-1-butanones, a class of compounds related to this compound, indicates their application in developing medications for psychiatric conditions. These studies focus on neuroleptic activities and the reduction of side effects, contributing to the field of psychopharmacology (Sato et al., 1978).
Properties
IUPAC Name |
N-(4-fluorophenyl)-4-hydroxyiminopiperidine-1-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14FN3O2/c13-9-1-3-10(4-2-9)14-12(17)16-7-5-11(15-18)6-8-16/h1-4,18H,5-8H2,(H,14,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PSEFIDWRIWNLAH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1=NO)C(=O)NC2=CC=C(C=C2)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14FN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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